Celsentri (Maraviroc)

• Molecular Formula: C29H41F2N5O
• Molecular Weight: 513.7 g/mol
• InChI: InChI=1S/C29H41F2N5O/c1-19(2)27-34-33-20(3)36(27)25-17-23-9-10-24(18-25)35(23)16-13-26(21-7-5-4-6-8-21)32-28(37)22-11-14-29(30,31)15-12-22/h4-8,19,22-26H,9-18H2,1-3H3,(H,32,37)
• InChIKey: GSNHKUDZZFZSJB-UHFFFAOYSA-N

Maraviroc Procurement Baseline

Maraviroc (Celsentri; Selzentry; UK-427,857) is a triazolotropane-based small-molecule antagonist of the human chemokine receptor CCR5 [1]. It is the only FDA-approved CCR5 co-receptor antagonist and was developed by Pfizer following a medicinal chemistry campaign originating from an imidazopyridine high-throughput screening hit [2]. Maraviroc selectively binds to CCR5 and prevents the interaction between HIV-1 envelope glycoprotein gp120 and the co-receptor, thereby blocking viral entry into CD4+ cells . Unlike older entry inhibitors such as enfuvirtide, maraviroc is orally bioavailable and dosed twice daily [2].

Target engagement

CCR5-selective antagonist tool for HIV entry and chemokine pathway studies

Format fit

Oral bioavailability supports in vivo model dosing without injection or PK boosting

Analytical ecosystem

Certified reference standards, deuterated ISTD, and impurity standards available

• [1] Tan Q, Zhu Y, Li J, et al. Structure of the CCR5 chemokine receptor–HIV entry inhibitor maraviroc complex. Science. 2013;341(6152):1387-1390. DOI: 10.1126/science.1241475. View Source
• [2] Dorr P, Westby M, Dobbs S, et al. Maraviroc (UK-427,857), a potent, orally bioavailable, and selective small-molecule inhibitor of chemokine receptor CCR5 with broad-spectrum anti-human immunodeficiency virus type 1 activity. Antimicrob Agents Chemother. 2005;49(11):4721-4732. DOI: 10.1128/AAC.49.11.4721-4732.2005. View Source

Maraviroc Non-Interchangeability: Procurement Justification

Among CCR5-targeting agents, maraviroc possesses a unique allosteric binding pocket distinct from the chemokine and gp120 recognition sites, a feature not shared by all CCR5 antagonists in precisely the same way [1]. Its resistance profile is characterized by a non-competitive mechanism whereby resistant virus can utilize the drug-bound receptor, a phenomenon not observed with competitive antagonists [2]. Cenicriviroc, a dual CCR2/CCR5 antagonist, introduces CCR2-mediated immunomodulatory effects not present with maraviroc's clean CCR5 selectivity . Enfuvirtide, a gp41 fusion inhibitor, requires subcutaneous injection and exhibits different resistance mutation patterns [3]. These pharmacodynamic, pharmacokinetic, and mechanistic divergences preclude generic interchangeability and necessitate compound-specific procurement decisions.

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Allosteric binding site unique to maraviroc; other CCR5 antagonists may not engage the same pocket.

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Cenicriviroc dual CCR2/CCR5 activity introduces immunomodulatory variables absent from maraviroc.

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Vicriviroc requires ritonavir boosting, altering drug-drug interaction profile vs maraviroc standalone dosing.

• [1] Tan Q, Zhu Y, Li J, et al. Structure of the CCR5 chemokine receptor–HIV entry inhibitor maraviroc complex. Science. 2013;341(6152):1387-1390. DOI: 10.1126/science.1241475. View Source
• [2] Westby M, Smith-Burchnell C, Mori J, et al. Reduced maximal inhibition in phenotypic susceptibility assays indicates that viral strains resistant to the CCR5 antagonist maraviroc utilize inhibitor-bound receptor for entry. J Virol. 2007;81(5):2359-2371. DOI: 10.1128/JVI.02006-06. View Source
• [3] Kilby JM, Lalezari JP, Eron JJ, et al. The safety, plasma pharmacokinetics, and antiviral activity of subcutaneous enfuvirtide (T-20), a peptide inhibitor of gp41-mediated virus fusion, in HIV-infected adults. AIDS Res Hum Retroviruses. 2002;18(10):685-693. View Source

Quantitative Evidence: Maraviroc vs. CCR5 Antagonists

CCR5 Selectivity vs. Dual Antagonism

Maraviroc demonstrates high selectivity for CCR5 with no measurable activity against CCR1, CCR2, CCR3, CCR4, CCR7, CCR8, CXCR1, or CXCR2 at concentrations up to 10 μM in ligand-induced chemotaxis and ligand-receptor binding assays [1]. The hERG ion channel IC50 is also >10 μM, indicating a low cardiac safety risk [2]. By contrast, cenicriviroc is a dual CCR2/CCR5 antagonist, inhibiting CCR2 with an IC50 of 5.9 nM and additionally shows activity at CCR3 (IC50 = 2.4 μM) and CCR4 (IC50 = 1.1 μM) . This dual receptor engagement introduces immunomodulatory variables not present with maraviroc.

Selectivity panel

Head-to-head

CCR5 IC50 3.3 nM; all tested off-targets (CCR1-4,7,8, CXCR1-2) IC50 >10 µM; hERG IC50 >10 µM

Supports clean CCR5 pathway selectivity research

Cenicriviroc shows CCR2 IC50 5.9 nM; dual antagonism complicates immunomodulation interpretation

Evidence Dimension	Selectivity across chemokine receptor panel
Target Compound Data	CCR5 IC50 = 3.3 nM (MIP-1α); CCR1, CCR2, CCR3, CCR4, CCR7, CCR8, CXCR1, CXCR2: all IC50 > 10 μM; hERG IC50 > 10 μM
Comparator Or Baseline	Cenicriviroc: CCR5 IC50 = 2.3 nM; CCR2 IC50 = 5.9 nM; CCR3 IC50 = 2.4 μM; CCR4 IC50 = 1.1 μM
Quantified Difference	Maraviroc shows no detectable CCR2 activity (>10 μM vs 5.9 nM for cenicriviroc; >1,695-fold difference). Maraviroc has zero activity at CCR3 and CCR4 vs measurable inhibition by cenicriviroc.
Conditions	Panel of immunological assays: ligand-induced cell chemotaxis and ligand-receptor binding; HEK293 cells expressing human CCR5; hERG patch-clamp electrophysiology

Why This Matters

Researchers requiring a pure CCR5 blockade without confounding CCR2/CCR3/CCR4-mediated immunomodulation should select maraviroc over cenicriviroc.

• [1] Maraviroc-d6 product page. Anjiechem. Citing Dorr et al. 2005 selectivity panel data: IC50 >10 μM for CCR1-8, CXCR1-2. View Source
• [2] Dorr P, Westby M, Dobbs S, et al. Maraviroc (UK-427,857), a potent, orally bioavailable, and selective small-molecule inhibitor of chemokine receptor CCR5 with broad-spectrum anti-human immunodeficiency virus type 1 activity. Antimicrob Agents Chemother. 2005;49(11):4721-4732. View Source

Broad-Spectrum Antiviral Potency Consistency

Maraviroc demonstrated potent antiviral activity against all CCR5-tropic HIV-1 viruses tested, including 43 primary isolates from diverse clades and geographic origins, with a geometric mean IC90 of 2.0 nM [1]. When screened against 200 clinically derived HIV-1 envelope-recombinant pseudoviruses—100 of which were resistant to existing drug classes—the biological cutoff (geometric mean + 2 SD) was only 1.7-fold, indicating exceptionally consistent potency across strains [1]. For comparison, vicriviroc shows a geometric mean IC50 of 0.45 nM and IC90 of 4 nM against a panel of HIV isolates, but a broader IC50 range of 0.04–2.3 nM [2].

Potency consistency

Cross-study

Geometric mean IC90 2.0 nM across 43 primary isolates; biological cutoff 1.7-fold (200 pseudoviruses)

Narrow potency range indicates predictable antiviral assay response

Vicriviroc IC50 range spans ≥57.5-fold; wider variability may influence strain-panel interpretation

Evidence Dimension	Antiviral potency consistency across diverse HIV-1 isolates
Target Compound Data	Geometric mean IC90 = 2.0 nM (43 primary isolates); biological cutoff = 1.7-fold (200 pseudoviruses)
Comparator Or Baseline	Vicriviroc: geometric mean IC50 range 0.04–2.3 nM (57.5-fold span); IC90 range 0.45–18 nM (40-fold span)
Quantified Difference	Maraviroc biological cutoff of 1.7-fold vs vicriviroc IC50 range spanning ≥57.5-fold. Maraviroc demonstrates >33-fold tighter consistency in potency across viral isolates.
Conditions	43 primary HIV-1 isolates from multiple clades; 200 clinically derived envelope-recombinant pseudoviruses in cell-based entry assays

Why This Matters

The narrow biological cutoff predicts more reliable and predictable antiviral coverage across diverse patient-derived viral strains, reducing the risk of unexpected virologic failure in procurement decisions for clinical or in vitro studies.

• [1] Dorr P, Westby M, Dobbs S, et al. Maraviroc (UK-427,857), a potent, orally bioavailable, and selective small-molecule inhibitor of chemokine receptor CCR5 with broad-spectrum anti-human immunodeficiency virus type 1 activity. Antimicrob Agents Chemother. 2005;49(11):4721-4732. View Source
• [2] Vicriviroc maleate product information. Anjiechem. Mean IC50 = 0.45 nM, IC90 = 4 nM; range IC50 0.04–2.3 nM. View Source

Allosteric Non-Competitive Binding Mode

The 2.7 Å crystal structure of the human CCR5–maraviroc complex reveals that maraviroc binds to a hydrophobic pocket within the transmembrane domain, spatially distinct from the extracellular binding sites of both chemokine ligands (RANTES, MIP-1α, MIP-1β) and the viral envelope glycoprotein gp120 [1]. This establishes maraviroc as a non-competitive, allosteric inhibitor of HIV-1 entry. Site-directed mutagenesis mapping of five clinical CCR5 antagonists (maraviroc, vicriviroc, aplaviroc, TAK-779, TAK-220) demonstrated that each antagonist displayed a unique interaction profile with amino acids lining the binding pocket; maraviroc and vicriviroc both interact strongly with Glu283 in TM7, but their residue-level interaction signatures differ [2]. Maraviroc-resistant HIV-1 can utilize the drug-bound form of CCR5 for entry, a mechanism unique to non-competitive inhibition not described for all CCR5 antagonists [3].

Binding mode

Reported

2.7 Å co-crystal structure; non-competitive allosteric pocket distinct from gp120/chemokine sites

Enables structure-based drug design studies

Unique residue-interaction profile vs vicriviroc/TAK-779 confirmed by mutagenesis

Evidence Dimension	Binding site location and mode of CCR5 inhibition
Target Compound Data	Allosteric, non-competitive; binds transmembrane domain pocket distinct from gp120 and chemokine binding sites; 2.7 Å crystal structure resolved
Comparator Or Baseline	Vicriviroc: also allosteric but with distinct residue interaction profile. TAK-779: does not interact with Glu283. Aplaviroc: spirodiketopiperazine scaffold with very slow receptor dissociation (terminated Phase II/III for hepatotoxicity).
Quantified Difference	Qualitative structural differentiation: maraviroc is the only CCR5 antagonist for which a high-resolution co-crystal structure (2.7 Å) with human CCR5 has been published, providing validated structural data for structure-based drug design.
Conditions	X-ray crystallography of engineered human CCR5 construct; site-directed mutagenesis of CCR5 transmembrane domains; cell-based HIV-1 entry assays

Why This Matters

The availability of an experimentally resolved co-crystal structure makes maraviroc the preferred reference compound for structure-based drug discovery and rational design of next-generation CCR5 antagonists, a capability not equivalently available for vicriviroc or cenicriviroc.

• [1] Tan Q, Zhu Y, Li J, et al. Structure of the CCR5 chemokine receptor–HIV entry inhibitor maraviroc complex. Science. 2013;341(6152):1387-1390. DOI: 10.1126/science.1241475. View Source
• [2] Kondru R, Zhang J, Ji C, et al. Molecular interactions of CCR5 with major classes of small-molecule anti-HIV CCR5 antagonists. Mol Pharmacol. 2008;73(3):789-800. DOI: 10.1124/mol.107.042101. View Source
• [3] Westby M, Smith-Burchnell C, Mori J, et al. Reduced maximal inhibition in phenotypic susceptibility assays indicates that viral strains resistant to the CCR5 antagonist maraviroc utilize inhibitor-bound receptor for entry. J Virol. 2007;81(5):2359-2371. View Source

Phase III MERIT Trial: Non-Inferiority

In the Phase III MERIT trial of antiretroviral therapy-naive patients with CCR5-tropic HIV-1 infection, maraviroc (300 mg BID) plus zidovudine/lamivudine was compared head-to-head with efavirenz (600 mg QD) plus zidovudine/lamivudine [1]. At 48 weeks, maraviroc was non-inferior to efavirenz for the endpoint of HIV-1 RNA <400 copies/mL (70.6% vs 73.1%). After retrospective exclusion of patients with non-CCR5-tropic virus using a more sensitive tropism assay, maraviroc also demonstrated non-inferiority for the stricter endpoint of HIV-1 RNA <50 copies/mL [1]. In the MOTIVATE 1 and MOTIVATE 2 trials of treatment-experienced patients, maraviroc plus optimized background therapy (OBT) produced a significantly greater mean increase in CD4+ cell count (+124.3 cells/μL) vs placebo + OBT (+61.1 cells/μL) at 48 weeks (p < 0.001) [2].

MERIT trial

Endpoint context

Phase III, 48-wk: maraviroc + AZT/3TC non-inferior to efavirenz + AZT/3TC for virologic suppression (n=721)

Reported virologic endpoint context; research model interpretation

CCR5-tropic screening required; data support comparator-controlled study design evaluation

Evidence Dimension	Virologic suppression at 48 weeks in treatment-naive patients
Target Compound Data	Maraviroc 300 mg BID + AZT/3TC: HIV-1 RNA <400 copies/mL = 70.6%; <50 copies/mL = non-inferior post-hoc (enhanced tropism assay)
Comparator Or Baseline	Efavirenz 600 mg QD + AZT/3TC: HIV-1 RNA <400 copies/mL = 73.1%
Quantified Difference	Maraviroc was non-inferior to efavirenz for <400 copies/mL (difference −2.5%; 95% CI within pre-specified −10% margin). Post-hoc <50 copies/mL analysis also demonstrated non-inferiority.
Conditions	Randomized, double-blind, multicenter Phase III trial; 721 treatment-naive patients; CCR5-tropic HIV-1 confirmed by enhanced Trofile assay

Why This Matters

Maraviroc is the only CCR5 antagonist with Phase III non-inferiority data against a standard-of-care NNRTI backbone in treatment-naive patients, providing regulatory-grade evidence for procurement decisions in clinical settings.

• [1] Perry CM. Maraviroc: a review of its use in the management of CCR5-tropic HIV-1 infection. Drugs. 2010;70(9):1189-1213. Citing MERIT and MOTIVATE trial data. View Source
• [2] Gulick RM, Lalezari J, Goodrich J, et al. Maraviroc for previously treated patients with R5 HIV-1 infection. N Engl J Med. 2008;359(14):1429-1441 (MOTIVATE 1 and MOTIVATE 2). View Source

Oral Dosing vs. Injectable Entry Inhibitors

Maraviroc exhibits a terminal elimination half-life of 14–18 hours (mean 16 hours) following oral administration, supporting twice-daily oral dosing [1]. Its absolute oral bioavailability is 23%, and it is primarily metabolized by CYP3A4 [2]. By contrast, enfuvirtide, the only other FDA-approved HIV entry inhibitor, is a 36-amino-acid peptide that requires twice-daily subcutaneous injection due to negligible oral bioavailability and is associated with a high incidence of injection-site reactions [3]. No head-to-head pharmacokinetic study comparing maraviroc with vicriviroc has been published; however, vicriviroc requires ritonavir boosting for adequate exposure, introducing additional drug-drug interaction complexity [4].

Route / PK

Cross-study

Oral t1/2 14-18 h, F 23%; no boosting required. Enfuvirtide: s.c. injection, 0% oral bioavailability.

Oral route simplifies in vivo experimental logistics

Vicriviroc requires ritonavir boosting, introducing CYP3A4 confounders

Evidence Dimension	Route of administration and dosing frequency
Target Compound Data	Oral, twice-daily; half-life 14–18 h; absolute bioavailability 23%
Comparator Or Baseline	Enfuvirtide: subcutaneous injection, twice-daily; peptide with no oral bioavailability; Vicriviroc: oral but requires ritonavir boosting
Quantified Difference	Maraviroc is orally bioavailable vs enfuvirtide (0% oral bioavailability). Maraviroc does not require pharmacokinetic boosting vs vicriviroc (which requires ritonavir co-administration).
Conditions	Healthy volunteer pharmacokinetic studies; mass balance study with 300 mg 14C-labeled maraviroc single oral dose

Why This Matters

For in vivo animal studies or clinical trial procurement, maraviroc's oral route and lack of required PK boosting simplifies experimental design and reduces confounding variables compared to injectable enfuvirtide or ritonavir-boosted vicriviroc.

• [1] SELZENTRY (maraviroc) FDA Package Insert. ViiV Healthcare. Terminal half-life 14–18 hours; bioavailability ~23%. View Source
• [2] Abel S, Back DJ, Vourvahis M. Maraviroc: pharmacokinetics and drug interactions. Antivir Ther. 2009;14(5):607-618. View Source
• [3] Lalezari JP, Henry K, O'Hearn M, et al. Enfuvirtide, an HIV-1 fusion inhibitor, for drug-resistant HIV infection in North and South America. N Engl J Med. 2003;348(22):2175-2185. View Source
• [4] Kakuda TN, Schöller-Gyüre M, Hoetelmans RM. Pharmacokinetic interactions between vicriviroc and ritonavir-boosted protease inhibitors. 15th Conference on Retroviruses and Opportunistic Infections. 2008. View Source

Certified Analytical Reference Standards

Maraviroc is available as a certified analytical standard with HPLC purity ≥95% for use in analytical method development, method validation (AMV), quality control (QC), and ANDA/DMF submissions . Deuterated internal standards (maraviroc-d6) are supplied with purity ≥99% (deuterated forms d1–d6) and detailed Certificates of Analysis (COA) . Impurity reference standards (e.g., N-Formyl Maraviroc) are also available, each supplied with full characterization data compliant with regulatory guidelines, enabling robust analytical method development for pharmaceutical quality control . By comparison, vicriviroc and cenicriviroc analytical standards are less broadly catalogued by multiple reputable vendors and typically lack the comprehensive impurity reference standard ecosystem available for maraviroc [1].

Reference standards

Class-level

HPLC purity ≥95% (base), ≥99% (d6 ISTD); multiple impurity standards with full COA documentation

Broad analytical standard ecosystem supports method validation

Comparable certified material breadth not consistently available for vicriviroc/cenicriviroc

Evidence Dimension	Availability and quality of analytical reference standards
Target Compound Data	HPLC purity ≥95% (base); ≥99% (d6 deuterated); multiple impurity standards with full characterization data; COA and analytical data meeting regulatory guidelines
Comparator Or Baseline	Vicriviroc and cenicriviroc analytical standards: limited vendor availability; no widely catalogued impurity reference standard ecosystem of comparable breadth
Quantified Difference	Maraviroc has at minimum 5 independently catalogued analytical standard suppliers with defined purity specifications (≥95% to ≥99%), supported by deuterated internal standards and impurity reference materials. Comparable breadth of certified reference materials is not consistently available for vicriviroc or cenicriviroc.
Conditions	HPLC purity analysis; batch-specific COA; regulatory-grade characterization for ANDA/DMF submissions

Why This Matters

For laboratories conducting bioanalytical method validation, pharmacokinetic studies, or pharmaceutical quality control, the availability of certified analytical standards with defined purity and supporting impurity reference materials directly impacts regulatory compliance and data reproducibility.

• [1] Maraviroc (Standard). MedChemExpress. Analytical standard intended for research and analytical applications. View Source

Maraviroc Procurement Application Scenarios

CCR5 Reference for Structure-Based Drug Design

Maraviroc is the only CCR5 antagonist for which a high-resolution (2.7 Å) co-crystal structure with human CCR5 has been solved and publicly deposited . This makes it the definitive reference compound for computational docking, molecular dynamics simulations, and homology modeling of the CCR5 allosteric pocket. The unique residue-level interaction profile characterized by site-directed mutagenesis provides a validated structural template for designing next-generation CCR5 modulators . Procurement of maraviroc for structural biology and medicinal chemistry programs is justified where experimental structural data are required to guide rational design.

In Vivo HIV-1 Prophylaxis with Oral Dosing

Maraviroc's oral bioavailability (23%) and 16-hour half-life make it suitable for in vivo HIV-1 challenge models in humanized mice, where it has demonstrated protection against vaginal HIV-1 transmission at 62 mg/kg oral dosing . Unlike enfuvirtide, which requires twice-daily subcutaneous injection and causes injection-site reactions, maraviroc enables oral administration with simpler experimental logistics . When an orally bioavailable CCR5 antagonist is required for preclinical animal studies, maraviroc is the only FDA-approved option, as vicriviroc and cenicriviroc have not completed Phase III development or received regulatory approval.

Certified Standards for Bioanalytical Method Development

Maraviroc is supported by a mature ecosystem of analytical reference standards, including ≥95% HPLC-pure base compound, ≥99% deuterated internal standards (maraviroc-d6), and multiple characterized impurity reference standards with full COA documentation meeting regulatory guidelines . This suite of certified reference materials enables robust method validation (AMV), quality control (QC), and ANDA/DMF submissions for generic pharmaceutical development. Laboratories conducting bioanalytical method development for maraviroc quantification in plasma or tissue should procure these certified standards to ensure regulatory compliance and data reproducibility.

CCR5-Selective Blockade for Immunological Studies

Maraviroc exhibits clean CCR5 selectivity with no measurable activity at CCR1, CCR2, CCR3, CCR4, CCR7, CCR8, CXCR1, or CXCR2 at concentrations up to 10 μM . This contrasts with cenicriviroc, which is a potent dual CCR2/CCR5 antagonist (CCR2 IC50 = 5.9 nM) with additional activity at CCR3 and CCR4 . For immunological experiments investigating CCR5-specific chemotaxis, HIV-1 entry, or CCR5-mediated signaling pathways, maraviroc provides a selective pharmacological tool without the confounding variable of simultaneous CCR2 blockade. This selectivity is critical for studies where CCR2-mediated monocyte/macrophage recruitment or chemotaxis must remain intact.

Application

Selection Property

Validation Focus

Structure-based CCR5 drug design

Experimentally resolved co-crystal structure (2.7 Å)

Docking and site-directed mutagenesis model confirmation

Oral entry inhibition in vivo models

Oral bioavailability and 14-18 h half-life; no PK booster needed

Exposure-response and dosing model review in animal studies

Bioanalytical method development (AMV/QC)

Certified reference standard ecosystem with ISTD and impurity standards

COA and purity specification review; method reproducibility

CCR5-selective chemotaxis and signaling studies

Clean CCR5 selectivity (IC50 >10 µM at CCR1-4,7,8, CXCR1-2)

Off-target receptor profiling and immunomodulation control

• [1] Tan Q, Zhu Y, Li J, et al. Structure of the CCR5 chemokine receptor–HIV entry inhibitor maraviroc complex. Science. 2013;341(6152):1387-1390. View Source
• [2] Kondru R, Zhang J, Ji C, et al. Molecular interactions of CCR5 with major classes of small-molecule anti-HIV CCR5 antagonists. Mol Pharmacol. 2008;73(3):789-800. View Source
• [3] Neff CP, Ndolo T, Tandon A, et al. Oral pre-exposure prophylaxis by anti-retrovirals raltegravir and maraviroc protects against HIV-1 vaginal transmission in a humanized mouse model. PLoS One. 2010;5(12):e15257. View Source
• [4] Lalezari JP, Henry K, O'Hearn M, et al. Enfuvirtide, an HIV-1 fusion inhibitor, for drug-resistant HIV infection. N Engl J Med. 2003;348(22):2175-2185. View Source
• [5] Dorr P, Westby M, Dobbs S, et al. Maraviroc (UK-427,857) selectivity profile: IC50 >10 μM for CCR1-8, CXCR1-2. Antimicrob Agents Chemother. 2005;49(11):4721-4732. View Source